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Introduction

DSR-141562 is a potent and selective inhibitor of phosphodiesterase 1B (PDE1B), a key
enzyme in the regulation of cyclic guanosine monophosphate (cGMP) levels within the central
nervous system. Elevated cGMP signaling through the inhibition of PDE1B has been shown to
modulate dopaminergic and glutamatergic pathways, which are often dysregulated in
psychiatric disorders such as schizophrenia. Notably, DSR-141562 has demonstrated efficacy
in preclinical models by reversing social interaction deficits, a core negative symptom of
schizophrenia. These application notes provide a comprehensive overview and detailed
protocols for utilizing DSR-141562 in a social interaction assay to assess its therapeutic
potential.

Data Presentation

The following tables summarize the quantitative data on the effects of DSR-141562 in a
phencyclidine (PCP)-induced social interaction deficit model in mice.

Table 1: Effect of DSR-141562 on Time Spent in Social Interaction in PCP-Treated Mice
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Mean Social
. Standard Error
Treatment Interaction p-value vs.
Dose (mg/kg) . of the Mean .
Group Time PCP + Vehicle
(SEM)
(seconds)
Vehicle - 120 8.5 <0.01
PCP + Vehicle 10 65 7.2 -
PCP + DSR-
0.3 85 6.9 <0.05
141562
PCP + DSR-
105 8.1 <0.01
141562
PCP + DSR-
3 115 7.5 <0.01
141562

Table 2: Effect of DSR-141562 on Frequency of Social Interactions in PCP-Treated Mice

Standard Error

Treatment Mean Number p-value vs.
Dose (mglkg) . of the Mean .
Group of Interactions PCP + Vehicle
(SEM)
Vehicle - 25 2.1 <0.01
PCP + Vehicle 10 12 15 -
PCP + DSR-
0.3 17 1.8 <0.05
141562
PCP + DSR-
1 21 2.0 <0.01
141562
PCP + DSR-
3 24 1.9 <0.01
141562

Experimental Protocols
Phencyclidine (PCP)-Induced Social Deficit Model
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This protocol describes the induction of social interaction deficits in mice using the N-methyl-D-

aspartate (NMDA) receptor antagonist, phencyclidine (PCP).

Materials:

Male C57BL/6J mice (8-10 weeks old)

Phencyclidine hydrochloride (PCP)

Saline solution (0.9% NacCl)

DSR-141562

Vehicle for DSR-141562 (e.g., 0.5% methylcellulose in sterile water)

Standard laboratory animal caging

Animal scale

Procedure:

Animal Acclimation: House mice in groups of 4-5 per cage under a 12-hour light/dark cycle
with ad libitum access to food and water for at least one week before the experiment.

PCP Administration:
o Dissolve PCP in saline to a final concentration of 1 mg/ml.

o Administer PCP subcutaneously (s.c.) at a dose of 10 mg/kg once daily for seven
consecutive days.

o Administer saline to the control group using the same volume and route of administration.

Washout Period: Allow for a 7-day washout period after the last PCP or saline injection
before commencing the social interaction test. This period is crucial to avoid the acute effects
of PCP on locomotor activity.

DSR-141562 Administration:
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o Prepare a stock solution of DSR-141562 in the chosen vehicle.

o On the day of the social interaction test, administer DSR-141562 or vehicle orally (p.o.) 60
minutes before the test.

Social Interaction Assay Protocol

This protocol outlines the procedure for conducting the social interaction test to evaluate the
effects of DSR-141562 on social deficits.

Materials:

e Open field arena (e.g., 40 cm x 40 cm x 40 cm), cleaned thoroughly between trials.
e Novel, unfamiliar male C57BL/6J mouse (stimulus mouse) for each test mouse.
 Video recording system and analysis software.

Procedure:

e Habituation: Place the test mouse in the center of the open field arena and allow it to
habituate for 10 minutes.

e Social Interaction Test:
o Introduce a novel, unfamiliar stimulus mouse into the arena.
o Record the behavior of the test mouse for a 10-minute session.

o Ensure the stimulus mice are of the same age and sex and have not had prior contact with
the test mice.

o Data Analysis:

o Score the total time the test mouse spends in active social interaction with the stimulus
mouse. Social interaction is defined as sniffing (nose-to-nose, nose-to-anogenital region),
following, and physical contact (excluding aggressive behaviors).

o Score the frequency of social interaction bouts.
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o Automated video tracking software can be used for unbiased and efficient analysis.

 Statistical Analysis:

o Use an appropriate statistical test (e.g., one-way ANOVA followed by a post-hoc test) to
compare the different treatment groups.

o Ap-value of less than 0.05 is typically considered statistically significant.
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Caption: DSR-141562 inhibits PDE1B, leading to increased cGMP and modulation of
downstream signaling.

Experimental Workflow
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Caption: Workflow for the social interaction assay with DSR-141562 in a PCP-induced deficit

model.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for Social Interaction
Assay with DSR-141562]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2406171#social-interaction-assay-with-dsr-141562]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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